Cas no 2387568-83-2 ((1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine)
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-(1,2,3,4-Tetrahydroquinolin-7-yl)ethan-1-amine
- (S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine
- 7-Quinolinemethanamine, 1,2,3,4-tetrahydro-α-methyl-, (αS)-
- (1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine
-
- Inchi: 1S/C11H16N2/c1-8(12)10-5-4-9-3-2-6-13-11(9)7-10/h4-5,7-8,13H,2-3,6,12H2,1H3/t8-/m0/s1
- InChI Key: RFJXYAZIJCETEZ-QMMMGPOBSA-N
- SMILES: N1CCCC2C=CC([C@H](C)N)=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 170
- XLogP3: 1.6
- Topological Polar Surface Area: 38
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1563847-1g |
(S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethan-1-amine |
2387568-83-2 | 98% | 1g |
¥29700 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-100MG |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 100MG |
¥ 3,715.00 | 2023-03-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-250MG |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 250MG |
¥ 5,940.00 | 2023-03-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-500MG |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 500MG |
¥ 9,900.00 | 2023-03-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-1G |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 1g |
¥ 14,850.00 | 2023-03-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-5G |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 5g |
¥ 44,550.00 | 2023-03-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-100mg |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 100mg |
¥3713.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-250mg |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 250mg |
¥5935.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-500mg |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 500mg |
¥9892.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0292-1g |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine |
2387568-83-2 | 95% | 1g |
¥14839.0 | 2024-04-22 |
(1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on (1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine
Introduction to CAS No. 2387568-83-2: (1S)-1-(1,2,3,4-Tetrahydroquinolin-7-yl)ethanamine
The compound CAS No. 2387568-83-2, also known as (1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially hydrogenated ring system. The (1S) configuration indicates that the molecule has a specific stereochemistry at the chiral center, which is crucial for its biological activity and applications.
Recent studies have highlighted the potential of (1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine as a precursor for drug development. Its unique structure allows for various functional group modifications, making it a versatile building block in medicinal chemistry. Researchers have explored its role in designing bioactive molecules targeting neurodegenerative diseases and cancer. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit promising anti-inflammatory and antioxidant properties.
The synthesis of (1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of tetrahydroquinoline derivatives through hydrogenation or catalytic cyclization reactions. The introduction of the ethanamine group is typically achieved via nucleophilic substitution or reductive amination. These methods ensure high yields and excellent stereochemical control, which are essential for maintaining the compound's biological activity.
In terms of applications, CAS No. 2387568-83-2 has shown potential in several areas beyond drug development. For example, it has been investigated as a ligand in transition metal-catalyzed reactions due to its ability to coordinate with metal centers effectively. This property makes it valuable in asymmetric catalysis and organometallic chemistry. Additionally, its chiral nature has led to its use in the synthesis of enantioselective catalysts for industrial processes.
From an environmental perspective, researchers have also examined the biodegradability and toxicity of (1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine. Initial studies suggest that it is not highly toxic to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and degradation pathways.
In conclusion, CAS No. 2387568-83-2: (1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine is a versatile and intriguing compound with diverse applications in chemistry and pharmacology. Its unique structure and stereochemistry make it an invaluable tool for researchers aiming to develop novel bioactive molecules and advanced chemical processes.
2387568-83-2 ((1S)-1-(1,2,3,4-tetrahydroquinolin-7-yl)ethanamine) Related Products
- 635-46-1(1,2,3,4-Tetrahydroquinoline)
- 52601-70-4(8-Methyl-1,2,3,4-tetrahydroquinoline)
- 903557-02-8(1,2,3,4-tetrahydro-7-Quinolinemethanamine)
- 58960-03-5(7-Methyl-1,2,3,4-tetrahydroquinoline)
- 90874-58-1(7-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride)
- 8011-63-0(1,2,3,4-Tetrahydroquinolin-4-amine)
- 91-61-2(6-Methyl-1,2,3,4-tetrahydroquinoline)
- 1335579-43-5((R)-1,2,3,4-Tetrahydroquinolin-4-amine)
- 103796-41-4(1,2,3,4-Tetrahydroquinolin-6-amine)
- 801156-77-4(1,2,3,4-Tetrahydroquinolin-4-amine)